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Compound of Interest

Compound Name: A-385358

Cat. No.: B15581504 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

potent compounds like A-385358 is paramount. This document provides immediate and

essential safety protocols, personal protective equipment (PPE) requirements, and disposal

plans to foster a secure laboratory environment. A-385358 is a selective inhibitor of B-cell

lymphoma-extra large (Bcl-XL), a protein involved in the regulation of apoptosis. Its CAS

Number is 406228-55-5.[1][2]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling A-385358, the following

personal protective equipment is mandatory.
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PPE Category Specific Requirements

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

and a lab coat are required. Ensure gloves are

regularly inspected for tears or holes.

Respiratory Protection

A properly fitted respirator is necessary if

working with the compound in a way that may

generate dust or aerosols. Use in a well-

ventilated area, preferably a chemical fume

hood.

Body Protection
A lab coat or other protective clothing should be

worn to prevent skin contact.

Hazard Identification and First Aid
While a comprehensive toxicological profile for A-385358 is not fully detailed in publicly

available safety data sheets, its classification as a potent Bcl-XL inhibitor warrants caution.
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Hazard First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

In case of contact, immediately wash skin with

soap and plenty of water. Remove contaminated

clothing and shoes. Get medical aid if irritation

develops and persists.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

aid.

Ingestion

If swallowed, wash out mouth with water

provided person is conscious. Call a physician.

Do not induce vomiting unless directed to do so

by medical personnel.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of A-385358 and ensuring a

safe laboratory environment.

Aspect Procedure

Handling

Avoid contact with skin and eyes. Avoid

inhalation of dust or aerosols. Use only in a

chemical fume hood. Wash hands thoroughly

after handling.

Storage

Store in a tightly closed container.

Recommended storage temperature is -20°C for

up to 1 year or -80°C for up to 2 years.[3] Keep

in a dry and well-ventilated place.
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Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures should be followed.

Procedure Steps

Spill Response

1. Evacuate personnel from the immediate area.

2. Wear appropriate PPE as outlined above. 3.

For small spills, absorb with an inert material

(e.g., vermiculite, sand) and place in a suitable

container for disposal. 4. For large spills, contain

the spill and prevent it from entering drains or

waterways. 5. Ventilate the area and wash the

spill site after material pickup is complete.

Disposal

Dispose of waste in accordance with local,

state, and federal regulations. This may involve

incineration in a chemical incinerator equipped

with an afterburner and scrubber. Do not allow

product to reach sewage system.

Experimental Workflow for Handling A-385358
The following diagram illustrates the standard operational workflow for handling A-385358 in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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